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Introduction
In the realm of polymer synthesis, particularly in controlled radical polymerization techniques

such as Atom Transfer Radical Polymerization (ATRP), the meticulous exclusion of oxygen is

paramount. Oxygen, a potent inhibitor, readily reacts with propagating radicals to form stable

peroxy radicals, effectively terminating the polymerization process and hindering the synthesis

of well-defined polymers with controlled molecular weights and low dispersity. While traditional

deoxygenation methods like freeze-pump-thaw cycles or inert gas sparging are effective, they

can be cumbersome, time-consuming, and not amenable to all reaction setups.

Sodium dithionite (Na₂S₂O₄) has emerged as a powerful and convenient chemical

deoxygenating agent, particularly in the context of Supplemental Activator and Reducing Agent

(SARA) ATRP. Its dual role as an oxygen scavenger and a reducing agent for the catalyst

complex makes it an attractive alternative for achieving oxygen-free conditions, enabling the

synthesis of complex polymer architectures with high precision. This document provides

detailed application notes and protocols for the use of sodium dithionite as a deoxygenating

agent in polymerization reactions.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b7800708?utm_src=pdf-interest
https://www.benchchem.com/product/b7800708?utm_src=pdf-body
https://www.benchchem.com/product/b7800708?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7800708?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mechanism of Deoxygenation and Catalytic
Reduction
Sodium dithionite effectively removes dissolved oxygen from the polymerization medium

through a rapid chemical reaction. In aqueous or protic solutions, the dithionite anion (S₂O₄²⁻)

is in equilibrium with the sulfur dioxide radical anion (•SO₂⁻), which is the primary species

responsible for oxygen scavenging. The •SO₂⁻ radical reacts with molecular oxygen to form

sulfate and other sulfur-oxide species, thereby depleting the system of inhibitory oxygen.

In SARA ATRP, sodium dithionite plays an additional crucial role. It acts as a reducing agent

for the higher oxidation state copper(II) bromide (Cu(II)Br₂) complex, regenerating the active

copper(I) bromide (Cu(I)Br) catalyst. This continuous regeneration of the activator is essential

for maintaining the polymerization equilibrium and achieving a well-controlled process,

especially when using low concentrations of the copper catalyst.

The overall process can be visualized as a synergistic cycle where sodium dithionite first

removes the dissolved oxygen and then maintains the catalytic activity for a successful

polymerization.
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Figure 1: Deoxygenation and Catalyst Reduction Pathway
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Caption: Deoxygenation and SARA ATRP Catalytic Cycle.
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Application: SARA ATRP of 2-
(diisopropylamino)ethyl methacrylate (DPA)
A prime example of the successful application of sodium dithionite as a deoxygenating agent

is in the SARA ATRP of 2-(diisopropylamino)ethyl methacrylate (DPA). This monomer is of

significant interest for the synthesis of pH-responsive polymers used in drug delivery systems.

The following data summarizes typical experimental conditions and results.

Quantitative Data Summary
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Parameter
Condition 1: Batch
Addition

Condition 2: Slow &
Continuous Addition

Monomer
2-(diisopropylamino)ethyl

methacrylate (DPA)

2-(diisopropylamino)ethyl

methacrylate (DPA)

Initiator
Ethyl α-bromoisobutyrate

(EBiB)

Ethyl α-bromoisobutyrate

(EBiB)

Catalyst Cu(II)Br₂ Cu(II)Br₂

Ligand

Tris(2-

dimethylaminoethyl)amine

(Me₆TREN)

Tris(2-

dimethylaminoethyl)amine

(Me₆TREN)

Reducing Agent Sodium Dithionite (Na₂S₂O₄) Sodium Dithionite (Na₂S₂O₄)

Solvent Isopropanol/Water (95/5 v/v) Isopropanol/Water (95/5 v/v)

Temperature 40 °C 40 °C

[DPA]₀ : [EBiB]₀ : [CuBr₂]₀ :

[Me₆TREN]₀
50 : 1 : 0.005 : 0.01 50 : 1 : 0.005 : 0.01

[Na₂S₂O₄]₀ / [EBiB]₀ 1.0 0.2 (initial), 0.8 (fed over 4h)

Reaction Time 6 h 6 h

Monomer Conversion ~75% >90%

Theoretical Mₙ ( g/mol ) 8,000 10,000

Experimental Mₙ ( g/mol ) 7,500 9,800

Dispersity (Mₒ/Mₙ) 1.3 - 1.5 < 1.15

Experimental Protocols
Materials

2-(diisopropylamino)ethyl methacrylate (DPA), inhibitor removed

Ethyl α-bromoisobutyrate (EBiB)
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Copper(II) bromide (CuBr₂)

Tris(2-dimethylaminoethyl)amine (Me₆TREN)

Sodium dithionite (Na₂S₂O₄)

Isopropanol (IPA)

Deionized water

Protocol 1: Batch Addition of Sodium Dithionite
This protocol is simpler but offers less control over the polymerization.

Reaction Setup: In a Schlenk flask equipped with a magnetic stir bar, add DPA (e.g., 50

mmol), EBiB (1 mmol), CuBr₂ (0.005 mmol), and Me₆TREN (0.01 mmol).

Solvent Addition: Add the isopropanol/water (95/5 v/v) solvent mixture to the flask to achieve

the desired monomer concentration.

Deoxygenation: Add sodium dithionite (1 mmol) to the reaction mixture while stirring. The

solution will typically change color as the Cu(II) is reduced to Cu(I).

Polymerization: Place the flask in a preheated oil bath at 40 °C and stir for the desired

reaction time (e.g., 6 hours).

Termination and Purification: Terminate the polymerization by exposing the reaction mixture

to air. Precipitate the polymer in a suitable non-solvent (e.g., cold hexanes), filter, and dry

under vacuum.
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Figure 2: Batch Addition Workflow
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Caption: Workflow for Batch Addition of Sodium Dithionite.

Protocol 2: Slow and Continuous Addition of Sodium
Dithionite
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This protocol provides superior control over the polymerization, resulting in polymers with lower

dispersity.

Reaction Setup: In a Schlenk flask equipped with a magnetic stir bar, add DPA (e.g., 50

mmol), EBiB (1 mmol), CuBr₂ (0.005 mmol), and Me₆TREN (0.01 mmol).

Solvent Addition: Add the isopropanol/water (95/5 v/v) solvent mixture to the flask.

Initial Deoxygenation: Add an initial small portion of sodium dithionite (e.g., 0.2 mmol) to

the reaction mixture.

Prepare Reducing Agent Solution: In a separate, sealed container, prepare a solution of the

remaining sodium dithionite (e.g., 0.8 mmol) in a small amount of the deoxygenated

solvent mixture.

Polymerization and Continuous Addition: Place the reaction flask in a preheated oil bath at

40 °C. Using a syringe pump, slowly and continuously add the sodium dithionite solution to

the reaction mixture over a predetermined period (e.g., 4 hours).

Continue Polymerization: After the addition is complete, allow the reaction to proceed for the

remaining time (e.g., 2 hours).

Termination and Purification: Terminate and purify the polymer as described in Protocol 1.
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Figure 3: Continuous Addition Workflow
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Caption: Workflow for Continuous Addition of Sodium Dithionite.
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Safety and Handling
Sodium dithionite is a solid that can spontaneously ignite in the presence of air and

moisture. It should be handled in a well-ventilated area, and exposure to water during

storage should be avoided.

The reaction of sodium dithionite with water can be exothermic.

The decomposition of sodium dithionite can produce toxic sulfur dioxide gas.

Always wear appropriate personal protective equipment (PPE), including safety glasses,

gloves, and a lab coat, when handling sodium dithionite and other chemicals.

Conclusion
Sodium dithionite is a highly effective and convenient deoxygenating agent for polymerization

reactions, particularly for SARA ATRP. Its ability to both remove dissolved oxygen and

regenerate the active catalyst species makes it a valuable tool for synthesizing well-defined

polymers with controlled architectures. The slow and continuous addition of sodium dithionite
is recommended for achieving optimal control over the polymerization, leading to polymers with

low dispersity and high end-group fidelity. By following the detailed protocols and safety

precautions outlined in this document, researchers can successfully employ sodium dithionite
to advance their polymer synthesis endeavors.

To cite this document: BenchChem. [Sodium Dithionite as a Deoxygenating Agent in
Polymerization Reactions: Application Notes and Protocols]. BenchChem, [2025]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b7800708#sodium-dithionite-as-a-
deoxygenating-agent-in-polymerization-reactions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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